Cas no 2228492-05-3 (2-(1-ethynylcyclopropyl)-4,6-difluorophenol)

• Product Name: 2-(1-ethynylcyclopropyl)-4,6-difluorophenol
• CAS No: 2228492-05-3
• MF: C₁₁H₈F₂O
• MW: 194.177430152893
• CID: 5978474
• PubChem ID: 165706775
• Update Time: 2025-06-09

2-(1-ethynylcyclopropyl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethynylcyclopropyl)-4,6-difluorophenol
• EN300-1798575
• 2228492-05-3

• Inchi： 1S/C11H8F2O/c1-2-11(3-4-11)8-5-7(12)6-9(13)10(8)14/h1,5-6,14H,3-4H2
• InChI Key： MYMXXGLSAGAOIC-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1(C#C)CC1)F

Computed Properties

• Exact Mass: 194.05432120g/mol
• Monoisotopic Mass: 194.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(1-ethynylcyclopropyl)-4,6-difluorophenol

Introduction to Compound with CAS No. 2228492-05-3 and Product Name: 2-(1-ethynylcyclopropyl)-4,6-difluorophenol

2-(1-ethynylcyclopropyl)-4,6-difluorophenol, identified by the CAS number 2228492-05-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both fluoro and alkyne functional groups, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(1-ethynylcyclopropyl)-4,6-difluorophenol consists of a phenolic ring substituted with two fluorine atoms at the 4 and 6 positions, along with an ethynyl group attached to a cyclopropyl ring at the 2 position. This arrangement imparts a high degree of electronic and steric complexity, which can be leveraged to modulate interactions with biological targets. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution often enhances metabolic stability, lipophilicity, and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on the development of novel fluorinated compounds due to their diverse pharmacological profiles. The fluoro group can influence the electronic properties of a molecule, leading to altered reactivity and binding interactions. For instance, fluoro-substituted phenols have shown promise in inhibiting various enzymatic pathways and have been explored as potential therapeutic agents against infectious diseases and cancer.

The ethynyl group in 2-(1-ethynylcyclopropyl)-4,6-difluorophenol introduces a reactive site that can be further functionalized through cross-coupling reactions, such as Suzuki or Sonogashira couplings. These reactions are widely used in synthetic organic chemistry to construct complex molecular architectures. The cyclopropyl ring adds an additional layer of steric hindrance, which can be crucial for optimizing binding affinity and selectivity when designing drug candidates.

Recent studies have highlighted the importance of structural diversity in the search for new therapeutic agents. Compounds like 2-(1-ethynylcyclopropyl)-4,6-difluorophenol represent a valuable addition to the chemical toolbox available for drug discovery. Researchers have been particularly interested in exploring the potential of such molecules as scaffolds for developing inhibitors of kinases and other enzymes involved in signal transduction pathways.

One area where this compound shows promise is in the treatment of inflammatory diseases. Phenolic derivatives have long been recognized for their anti-inflammatory properties, and the introduction of fluorine atoms can enhance these effects by improving bioavailability and target specificity. Preclinical studies have suggested that compounds with similar structures may interfere with inflammatory cascades by modulating key signaling pathways.

The synthesis of 2-(1-ethynylcyclopropyl)-4,6-difluorophenol involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include the introduction of fluorine atoms onto the phenolic ring, followed by the attachment of the ethynylcyclopropyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

In addition to its potential therapeutic applications, 2-(1-ethynylcyclopropyl)-4,6-difluorophenol has also been explored as a building block for more complex molecules. By incorporating this compound into larger scaffolds through further functionalization, chemists can generate libraries of derivatives with tailored properties for high-throughput screening assays.

The use of computational methods has become increasingly important in the design and optimization of novel compounds like 2-(1-ethynylcyclopropyl)-4,6-difluorophenol. Molecular modeling techniques can predict how changes in structure will affect biological activity, allowing researchers to make informed decisions about which derivatives to synthesize next. These approaches are particularly valuable when dealing with complex molecules where experimental testing alone may be inefficient or costly.

As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to study them. Compounds such as 2-(1-ethynylcyclopropyl)-4,6-difluorophenol play a crucial role in this endeavor by providing starting points for developing new drugs and probes that can elucidate disease mechanisms at a molecular level.

In conclusion,2-(1-ethynylcyclopropyl)-4,6-difluorophenol (CAS No. 2228492-05-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As synthetic chemistry advances alongside our understanding of biology, this type of molecule will continue to be an important resource for scientists working on next-generation therapeutics.